5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione

• Molecular Formula: C9H13ClN4O2
• Molecular Weight: 244.68 g/mol
• IUPAC Name: 5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C9H13ClN4O2/c10-7-5(12-9(16)13-8(7)15)4-14-3-1-2-6(14)11/h5,7,11H,1-4H2,(H2,12,13,15,16)
• InChI Key: SIOSRXLWOPHWNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=N)N(C1)CC2C(C(=O)NC(=O)N2)Cl

Description

This compound is primarily used in combination with trifluridine for the treatment of metastatic colorectal cancer . It plays a crucial role in increasing the bioavailability of trifluridine by inhibiting its catabolism .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione involves the reaction of 5-chloro-6-hydroxymethyluracil with 2-iminopyrrolidine under specific conditions . The reaction typically requires a solvent such as dimethyl sulfoxide (DMSO) and a base like potassium carbonate (K2CO3) to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound involves crystallization techniques to obtain a stable crystal form of tipiracil hydrochloride . The crystallization process ensures the compound’s chemical and physical stability, which is essential for its use as an active pharmaceutical ingredient .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents like sodium borohydride (NaBH4). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of a carboxylic acid derivative, while reduction may yield an alcohol derivative .

Scientific Research Applications

5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It is studied for its role in inhibiting thymidine phosphorylase, an enzyme involved in DNA synthesis.

Medicine: It is used in combination with trifluridine for the treatment of metastatic colorectal cancer.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione involves the inhibition of thymidine phosphorylase . By inhibiting this enzyme, the compound prevents the conversion of trifluridine into its inactive metabolite, thereby increasing its bioavailability and therapeutic efficacy . This inhibition also reduces the formation of reactive oxygen species and inflammatory cytokines, providing a protective effect on brain tissue under ischemia-reperfusion conditions .

Comparison with Similar Compounds

Similar Compounds

Uracil: A naturally occurring pyrimidine nucleobase found in RNA.

Thymine: A pyrimidine nucleobase found in DNA.

Cytosine: Another pyrimidine nucleobase found in both DNA and RNA.

Uniqueness

5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,3-diazinane-2,4-dione is unique due to its specific inhibitory action on thymidine phosphorylase, which is not observed in other similar compounds like uracil, thymine, or cytosine . This unique property makes it particularly effective in combination with trifluridine for cancer treatment .